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Compound of Interest

Compound Name: 3,5-Difluoro-4-methoxyaniline

Cat. No.: B1304122

An In-depth Technical Guide to the Physicochemical Properties of 3,5-Difluoro-4-
methoxyaniline

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties,
spectral data, and safety information for 3,5-Difluoro-4-methoxyaniline (CAS No: 363-47-3).
[1] This document is intended for researchers, scientists, and professionals in drug
development and chemical synthesis. 3,5-Difluoro-4-methoxyaniline is a fluorinated aromatic
amine that serves as a valuable intermediate in the synthesis of pharmaceuticals and
agrochemicals.[2] The strategic incorporation of fluorine atoms can enhance metabolic stability,
bioavailability, and binding affinity of target molecules, making this compound a significant
building block in medicinal chemistry.[2] This guide summarizes key quantitative data in
structured tables, outlines general experimental protocols for property determination, and
includes visualizations for synthetic and analytical workflows.

Chemical Identity

This section provides the fundamental identifiers for 3,5-Difluoro-4-methoxyaniline.
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Identifier Value

IUPAC Name 3,5-difluoro-4-methoxyaniline[3]
CAS Number 363-47-3[1][3]

Molecular Formula C7H7F2NO[1][4]1[5]

4-amino-2,6-fluoroanisole, 3,5-difluoro-4-
Synonyms methoxy-aniline, 3,5-difluoro-4-

methoxyphenylamine[1][3]

InChl Key POVSDXPEJZMSEJ-UHFFFAOY SA-N[1][3]
SMILES COC1=C(F)C=C(N)C=C1F[1]
PubChem CID 2783137[1][3]

Physicochemical Properties

The core physicochemical properties of 3,5-Difluoro-4-methoxyaniline are summarized in the
table below. These properties are critical for understanding the compound's behavior in various
chemical and biological systems.
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Property Value Source
Molecular Weight 159.14 g/mol [1114]
White to pale cream crystals or
Appearance
powder
Melting Point 77°C to 82.5°C [1]
N ) 249.7°C at 760 mmHg
Boiling Point , [6]
(Predicted)
Solubility Insoluble in water [1]
Density 1.281 g/cm3 (Predicted) [6]
Flash Point 104.8°C (Predicted) [6]
LogP 1.5556 (Predicted) [5]

Topological Polar Surface Area

(TPSA)

35.3 A2

[3]

Spectroscopic Data

While specific spectra for 3,5-Difluoro-4-methoxyaniline are not widely available in the

provided search results, the typical analytical techniques used for characterization of similar

molecules like fluoro-anilines include NMR, IR, and Mass Spectrometry.[7][8][9][10][11]
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Technique Expected Observations

Signals corresponding to the aromatic protons,

methoxy group protons, and amine protons. The
H NMR PR P Proens.

fluorine atoms will cause characteristic splitting

patterns.

Resonances for the seven carbon atoms, with
13C NMR the C-F bonds resulting in large coupling

constants.

Characteristic absorption bands for N-H
IR Spectroscopy stretching of the amine, C-O stretching of the
ether, and C-F stretching.

A molecular ion peak corresponding to the
M Spect . compound's molecular weight, along with a
ass Spectrometry ) ] )
fragmentation pattern typical for a substituted

aniline.

Experimental Protocols

Detailed experimental protocols for the determination of every physicochemical property of this
specific compound are not publicly available. However, this section describes the standard
methodologies used for such characterizations.

Determination of Melting Point

The melting point of a crystalline solid like 3,5-Difluoro-4-methoxyaniline is typically
determined using the capillary method.

o Sample Preparation: A small amount of the dried, crystalline compound is packed into a thin-
walled capillary tube.

 Instrumentation: The capillary tube is placed in a melting point apparatus, which consists of a
heated block or oil bath with a thermometer or an electronic temperature sensor.

o Measurement: The sample is heated at a slow, controlled rate. The temperature at which the
substance begins to melt and the temperature at which it becomes completely liquid are
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recorded as the melting point range.

Gas Chromatography (GC) for Purity Assay

The purity of 3,5-Difluoro-4-methoxyaniline is often assessed by Gas Chromatography (GC),
as indicated by supplier specifications.[12]

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent.

« Injection: A small volume of the sample is injected into the gas chromatograph.

e Separation: The compound travels through a heated capillary column, and its components
are separated based on their boiling points and interactions with the column'’s stationary
phase.

o Detection: A detector (e.g., Flame lonization Detector - FID) measures the quantity of each
component as it elutes from the column.

e Analysis: The purity is determined by comparing the area of the main peak to the total area
of all peaks in the chromatogram.

Synthesis of 3,5-Difluoro-4-methoxyaniline

The synthesis of fluorinated anilines often involves the reduction of a corresponding
nitroaromatic compound.[13][14] While a specific protocol for 3,5-Difluoro-4-methoxyaniline is
not detailed, a general synthetic workflow is presented below.

 Nitration: A difluorinated precursor is nitrated to introduce a nitro group.

o Methoxylation: A methoxy group is introduced onto the aromatic ring, typically through
nucleophilic aromatic substitution.

e Reduction: The nitro group of the resulting 3,5-difluoro-4-methoxynitrobenzene intermediate
is reduced to an amine group. This is commonly achieved using reducing agents like
hydrogen gas with a palladium catalyst, or other methods such as using tin(ll) chloride or
hydrazine.[14][15]
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Visualizations

The following diagrams illustrate common workflows relevant to the study of 3,5-Difluoro-4-
methoxyaniline.

General Synthetic Workflow for 3,5-Difluoro-4-methoxyaniline

Difluorinated Difluoro-nitro 3,5-Difluoro-4-methoxy
! Methoxylation
Aromatic Precursor Intermediate -nitrobenzene

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3,5-Difluoro-4-methoxyaniline.
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Workflow for Purity Analysis by Gas Chromatography
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Caption: Experimental workflow for determining chemical purity using Gas Chromatography
(GO).

Safety and Handling

3,5-Difluoro-4-methoxyaniline is a hazardous substance and must be handled with
appropriate safety precautions.[3][16]

GHS Hazard Statements:[3]

e H302: Harmful if swallowed.[3]

e H311: Toxic in contact with skin.[3]

e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]
e H332: Harmful if inhaled.[3]
Precautionary Measures:[16]

e Prevention: Wash hands and any exposed skin thoroughly after handling.[16] Do not eat,
drink, or smoke when using this product.[16] Wear protective gloves, protective clothing, eye
protection, and face protection.[16] Use only outdoors or in a well-ventilated area.[16] Avoid
breathing dust.[16]

e Response:

o

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[16]

o If on Skin: Wash with plenty of soap and water.[16] Remove contaminated clothing
immediately.[16]

o If Inhaled: Remove person to fresh air and keep comfortable for breathing.[16]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[16]
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o Storage: Store locked up.[16] Keep containers tightly closed in a dry, cool, and well-
ventilated place.[16] Store away from strong oxidizing agents.[1]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[16]

Transportation:[1]

UN Number: UN2811[1]

Proper Shipping Name: TOXIC SOLIDS, ORGANIC, N.O.S.[1]

Transport Hazard Class: 6.1[1]

Packing Group: 111[1]

Applications

The primary application of 3,5-Difluoro-4-methoxyaniline is as a chemical intermediate in
organic synthesis.[2] Its structural features, particularly the presence of fluorine atoms and a
reactive amine group, make it a key building block for the creation of more complex molecules
with potential uses in the pharmaceutical and agrochemical industries.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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